2-(4-Fluorophenoxy)pyridine-3-carbonitrile

• IUPAC Name: 2-(4-fluorophenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H7FN2O/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H
• InChI Key: XUBDPQAAWQSPRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)OC2=CC=C(C=C2)F)C#N
• Molecular Formula: C12H7FN2O
• DSSTOX Substance ID: DTXSID101266507
• Molecular Weight: 214.19 g/mol
• CAS RN: 82524-01-4

Description

2-(4-Fluorophenoxy)pyridine-3-carbonitrile (FPCN) is an organic compound with a variety of potential applications in the field of scientific research. FPCN is a heterocyclic compound, which is a type of chemical compound composed of two or more different atoms that form a ring structure. FPCN has a wide range of biological activities, making it a useful tool for researchers in the fields of medicine, pharmacology, and biochemistry.

Mechanism of Action

2-(4-Fluorophenoxy)pyridine-3-carbonitrile is a heterocyclic compound, which means that it is composed of two or more different atoms that form a ring structure. This ring structure allows 2-(4-Fluorophenoxy)pyridine-3-carbonitrile to interact with biological targets in a variety of ways. For example, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile can interact with enzymes and other proteins in the body, and it can also interact with nucleic acids, such as DNA and RNA. Additionally, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile can interact with cell membranes and other cellular components, allowing it to affect the activity of cells.
Biochemical and Physiological Effects
2-(4-Fluorophenoxy)pyridine-3-carbonitrile has been found to have a wide range of biochemical and physiological effects. For example, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile has been found to inhibit the enzyme dihydrofolate reductase, which is involved in the metabolism of folate and is an important target for the development of new drugs. Additionally, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile has been found to inhibit the enzyme acetylcholinesterase, which plays a role in the regulation of neuronal activity. 2-(4-Fluorophenoxy)pyridine-3-carbonitrile has also been found to have antioxidant activity, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenoxy)pyridine-3-carbonitrile has a wide range of potential applications for scientific research, making it a useful tool for researchers. One advantage of using 2-(4-Fluorophenoxy)pyridine-3-carbonitrile in lab experiments is its low cost and availability. Additionally, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile is relatively stable and can be synthesized in a variety of ways, making it easy to obtain and use in experiments. However, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile is also a relatively new compound, and its effects on biological targets are not yet fully understood, making it difficult to predict the outcome of experiments.

Future Directions

The potential applications of 2-(4-Fluorophenoxy)pyridine-3-carbonitrile in scientific research are still being explored, and there are many possible future directions for research. For example, further research could be conducted to better understand the biochemical and physiological effects of 2-(4-Fluorophenoxy)pyridine-3-carbonitrile on biological targets. Additionally, further research could be conducted to develop new synthesis methods for 2-(4-Fluorophenoxy)pyridine-3-carbonitrile and to explore new potential applications for the compound. Finally, further research could be conducted to explore the potential therapeutic applications of 2-(4-Fluorophenoxy)pyridine-3-carbonitrile, such as its use in the treatment of certain diseases.

Synthesis Methods

2-(4-Fluorophenoxy)pyridine-3-carbonitrile can be synthesized by a variety of methods, including the reaction of 4-fluorophenol and pyridine-3-carbonitrile in the presence of a base catalyst. The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, and at a temperature of 80-90°C. The reaction is typically complete within 4-6 hours, after which the reaction mixture can be cooled, filtered, and washed with water to obtain the desired product.

Scientific Research Applications

2-(4-Fluorophenoxy)pyridine-3-carbonitrile has a wide range of potential scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme-inhibiting compounds, and the study of neuromodulators. 2-(4-Fluorophenoxy)pyridine-3-carbonitrile has also been used in the synthesis of small-molecule inhibitors of the enzyme dihydrofolate reductase, which is involved in the metabolism of folate and is an important target for the development of new drugs. Additionally, 2-(4-Fluorophenoxy)pyridine-3-carbonitrile has been used in the synthesis of compounds that inhibit the enzyme acetylcholinesterase, which plays a role in the regulation of neuronal activity.